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Compound of Interest

Compound Name: 1,2-Bis(phenylthio)ethane

Cat. No.: B160517 Get Quote

An In-depth Technical Guide to 1,2-Bis(phenylthio)ethane (CAS No. 622-20-8)

This document provides a comprehensive overview of the chemical and physical properties,

safety data, and relevant experimental information for 1,2-Bis(phenylthio)ethane, CAS

number 622-20-8. It is intended for researchers, scientists, and professionals in the fields of

chemistry and drug development.

Compound Identification and Structure
1,2-Bis(phenylthio)ethane is an organosulfur compound featuring two phenylthio groups

linked by an ethane backbone.[1] It is typically a white to off-white crystalline solid at room

temperature.[1][2] This compound is of interest in organic synthesis and materials science,

particularly for its use as a ligand in coordination chemistry and in the development of

polymers.[1][3]
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Identifier Data

CAS Number 622-20-8

Molecular Formula C14H14S2[1]

Molecular Weight 246.39 g/mol [4]

IUPAC Name 1,1'-[ethane-1,2-diylbis(thio)]dibenzene[5]

Synonyms

1,2-Bis(phenylsulfanyl)ethane, Ethane, 1,2-

bis(phenylthio)-, 2-

Phenylsulfanylethylsulfanylbenzene[1]

InChI
1S/C14H14S2/c1-3-7-13(8-4-1)15-11-12-16-14-

9-5-2-6-10-14/h1-10H,11-12H2[1]

InChIKey MHCVYAFXPIMYRD-UHFFFAOYSA-N[1]

SMILES c1ccc(SCCSc2ccccc2)cc1[4]

Physicochemical Properties
The compound is relatively stable under standard conditions and is generally insoluble in water

but more soluble in organic solvents.[1][5]
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Property Value

Physical State Solid, Powder/Crystal[2][5]

Color White to Almost White[2]

Melting Point 68.0 to 72.0 °C[2][5]

Boiling Point 65 °C @ 2 mmHg[5]

Density 1.16 g/cm³[5]

Flash Point 184.6 °C[5]

Refractive Index 1.646[5]

Water Solubility Insoluble[5]

LogP (Octanol/Water) 4.571[5]

Topological Polar Surface Area (TPSA) 50.6 Å²[5]

Safety and Hazard Information
1,2-Bis(phenylthio)ethane should be handled with care in a laboratory setting, following

standard safety protocols for organosulfur compounds.[1]
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Hazard Class Code & Description

GHS Pictogram GHS07 (Exclamation Mark)[3]

Signal Word Warning[2][3]

Hazard Statements

H315: Causes skin irritation.[2]H319: Causes

serious eye irritation.[2]H413: May cause long

lasting harmful effects to aquatic life.[2]

Precautionary Statements

P264: Wash skin thoroughly after handling.

[2]P273: Avoid release to the environment.

[2]P280: Wear protective gloves/eye

protection/face protection.[2]P302 + P352: IF

ON SKIN: Wash with plenty of water.[2]P337 +

P313: If eye irritation persists: Get medical

advice/attention.[2]P501: Dispose of

contents/container to an approved waste

disposal plant.[2]

Experimental Protocols
Formation as a Byproduct in Phenyl Vinyl Sulfide
Synthesis
1,2-Bis(phenylthio)ethane is notably formed as a major, undesired byproduct in older

methods for the synthesis of phenyl vinyl sulfide from thiophenol and 1,2-dibromoethane.[6] An

improved one-pot procedure that utilizes an "inverse addition" was developed to minimize the

formation of this byproduct and maximize the yield of the desired vinyl sulfide.[6]

Objective: To describe the reaction conditions that lead to the formation of 1,2-
bis(phenylthio)ethane as a byproduct.

Reactants:

Thiophenol

Sodium ethoxide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7416282.htm
https://www.tcichemicals.com/HK/en/p/B3353
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7416282.htm
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.tcichemicals.com/HK/en/p/B3353
https://www.benchchem.com/product/b160517?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv7p0453
https://orgsyn.org/demo.aspx?prep=cv7p0453
https://www.benchchem.com/product/b160517?utm_src=pdf-body
https://www.benchchem.com/product/b160517?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1,2-dibromoethane

Absolute ethanol (solvent)

Methodology (Leading to Byproduct Formation): A previously published method involved the

addition of 1,2-dibromoethane to a solution of sodium thiophenoxide (prepared from thiophenol

and sodium ethoxide).[6] This order of addition results in a low yield of the desired phenyl vinyl

sulfide and affords chiefly 1,2-bis(phenylthio)ethane.[6] The reaction proceeds via a

nucleophilic substitution mechanism where the thiophenoxide anion displaces both bromide

ions on the ethane backbone.

Logical Workflow for Byproduct Formation

Preparation of Nucleophile

Substitution Reaction

Thiophenol

Sodium Thiophenoxide

 Deprotonation in Ethanol

Sodium Ethoxide

1-Bromo-2-(phenylthio)ethane

SN2 Attack (1st)

Sodium Thiophenoxide

1,2-Dibromoethane

1,2-Bis(phenylthio)ethane
(Major Byproduct)

SN2 Attack (2nd)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://orgsyn.org/demo.aspx?prep=cv7p0453
https://www.benchchem.com/product/b160517?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=cv7p0453
https://www.benchchem.com/product/b160517?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Reaction pathway leading to 1,2-Bis(phenylthio)ethane.

Applications
Polymer Science: It is used in the synthesis of the bismaleimide resin, APO-BMI, which is

incorporated into syntactic foams.[3]

Coordination Chemistry: It serves as a dithioether ligand in the formation of coordination

complexes with metals like silver(i) and tantalum(v).[5]

Spectroscopic Data
While mass spectrometry data has been used to identify 1,2-bis(phenylthio)ethane in

complex mixtures, readily available and detailed public spectra (such as ¹H NMR, ¹³C NMR, or

IR) were not found in the consulted resources.[7][8] Researchers requiring such data may need

to perform their own analytical characterization or consult specialized commercial databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number 622-20-8 chemical properties and data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160517#cas-number-622-20-8-chemical-properties-
and-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b160517#cas-number-622-20-8-chemical-properties-and-data
https://www.benchchem.com/product/b160517#cas-number-622-20-8-chemical-properties-and-data
https://www.benchchem.com/product/b160517#cas-number-622-20-8-chemical-properties-and-data
https://www.benchchem.com/product/b160517#cas-number-622-20-8-chemical-properties-and-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160517?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

